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Compound of Interest

Compound Name: Metasilicic acid

Cat. No.: B1164916 Get Quote

Core Polymerization Mechanism
The polymerization of silicic acid is not a single reaction but a multi-stage process that begins

when the concentration of monosilicic acid, specifically orthosilicic acid (Si(OH)₄), exceeds the

solubility limit of amorphous silica (typically around 100-150 ppm at 25°C).[1][2] The process

transforms these simple monomers into a complex, cross-linked three-dimensional network,

commonly known as a silica gel.[3][4] The primary mechanism can be segmented into three

main stages:

Oligomerization and Nucleation: Monomeric silicic acid molecules condense to form dimers,

trimers, and small cyclic oligomers.[1] This condensation reaction eliminates a water

molecule for each new siloxane bond (Si-O-Si) formed. Once these oligomers reach a critical

size, they serve as nuclei for further growth.[1]

Particle Growth: Additional monomers and small oligomers from the solution deposit onto the

surface of the stable nuclei, causing the primary particles to grow.[5][6] This growth occurs

via a monomer-addition process, leading to the formation of compact, spherical particles.[6]

Aggregation and Gelation: As the primary particles continue to grow and their concentration

increases, they begin to collide and aggregate, forming branched chains.[2][7] Eventually,

these chains interlink to form a continuous, three-dimensional network that spans the entire

volume of the liquid, resulting in the formation of a gel.[2][3]
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Controlling Factors

Kinetic & Structural Outcomes

pH

Nucleation RateParticle Growth RateGelation Time

Temperature[Si(OH)₄] Ionic Strength
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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